Cas no 80220-63-9 ((1H,1H,2H,2H-Heptadecafluorodec-1-yl)phosphonic acid)

• Product Name: (1H,1H,2H,2H-Heptadecafluorodec-1-yl)phosphonic acid
• CAS No: 80220-63-9
• MF: C₁₀H₆F₁₇O₃P
• MW: 528.099463939667
• MDL: MFCD19105612
• CID: 706057
• PubChem ID: 253662528
• Update Time: 2025-06-14

(1H,1H,2H,2H-Heptadecafluorodec-1-yl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-
• (1H,1H,2H,2H-Heptadecafluorodecyl)phosphonic Acid
• (1H,1H,2H,2H-HEPTADECAFLUORODEC-1-YL)PHOSPHONIC ACID
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecylphosphonic acid
• (1H,1H,2H,2H-Perfluorodecyl)phosphonic Acid
• CETXMCMQEXPPLV-UHFFFAOYSA-N
• ((Perfluorooctyl)ethyl)phosphonic acid
• PC51065
• 2-(Heptadecafluorooctyl)ethylphosphonic acid
• 1H,1H',2H,2H'-Perfluorodecyl-1-phosphonic acid
• (3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,1
• 8:2 FTPA
• (1H,1H,2H,2H-Heptadecafluorodec-1-yl)phosphonicacid
• 80220-63-9
• H1459
• MFCD19105612
• CS-0373887
• (3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodec-1-yl)phosphonic acid, [2-(Perfluorooct-1-yl)ethyl]phosphonic acid
• (3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodec-1-yl)phosphonic acid
• (3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl)phosphonic acid
• D91035
• SCHEMBL1824606
• NS00019249
• DTXSID30627108
• (1H,1H,2H,2H-Heptadecafluorodec-1-yl)phosphonic acid

• MDL： MFCD19105612
• Inchi： 1S/C10H6F17O3P/c11-3(12,1-2-31(28,29)30)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)9(23,24)10(25,26)27/h1-2H2,(H2,28,29,30)
• InChI Key： CETXMCMQEXPPLV-UHFFFAOYSA-N
• SMILES： P(CCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(O)O

Computed Properties

• Exact Mass: 527.9783098g/mol
• Monoisotopic Mass: 527.9783098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 4.6

Experimental Properties

• Melting Point: 180.0 to 184.0 deg-C

(1H,1H,2H,2H-Heptadecafluorodec-1-yl)phosphonic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids
• Material Chemicals Electrical Materials

Additional information on (1H,1H,2H,2H-Heptadecafluorodec-1-yl)phosphonic acid

Recent Advances in the Application of (1H,1H,2H,2H-Heptadecafluorodec-1-yl)phosphonic acid (CAS: 80220-63-9) in Chemical Biology and Pharmaceutical Research

In recent years, (1H,1H,2H,2H-Heptadecafluorodec-1-yl)phosphonic acid (CAS: 80220-63-9) has emerged as a compound of significant interest in the fields of chemical biology and pharmaceutical research. This fluorinated phosphonic acid derivative has demonstrated unique properties that make it valuable for a variety of applications, including surface modification, drug delivery, and as a building block for more complex chemical entities. The compound's perfluorinated tail imparts exceptional hydrophobicity and chemical stability, while the phosphonic acid group provides a versatile handle for further functionalization. This combination of features has spurred a wave of research aimed at harnessing its potential in biomedical applications.

One of the most notable recent developments involves the use of (1H,1H,2H,2H-Heptadecafluorodec-1-yl)phosphonic acid in the creation of self-assembled monolayers (SAMs) on metal oxide surfaces. Studies published in 2023 have shown that these SAMs exhibit remarkable resistance to protein adsorption and cell adhesion, making them promising candidates for anti-fouling coatings on medical implants. The fluorinated chains create a dense, ordered surface that effectively repels biological molecules, while the phosphonic acid group ensures strong binding to the substrate. This application could significantly reduce post-surgical complications associated with implant rejection or infection.

In drug delivery research, scientists have recently explored the incorporation of 80220-63-9 into lipid-based nanoparticle formulations. The compound's fluorinated nature enhances the stability of these nanoparticles in biological environments, while also providing a means for controlled drug release. A 2024 study demonstrated that liposomes containing (1H,1H,2H,2H-Heptadecafluorodec-1-yl)phosphonic acid showed improved circulation times and targeted accumulation in tumor tissues compared to conventional formulations. This suggests potential applications in cancer therapy, particularly for drugs that require precise delivery to maximize efficacy while minimizing side effects.

The compound has also found use in diagnostic applications. Researchers have recently developed novel contrast agents for magnetic resonance imaging (MRI) that incorporate 80220-63-9 as a fluorine-rich component. These agents take advantage of the compound's 17 fluorine atoms to produce strong ¹⁹F NMR signals, enabling highly sensitive detection. When combined with targeting moieties, these contrast agents can provide specific imaging of disease markers, offering potential improvements in early disease detection and monitoring of therapeutic responses.

From a synthetic chemistry perspective, recent work has focused on using (1H,1H,2H,2H-Heptadecafluorodec-1-yl)phosphonic acid as a precursor for more complex fluorinated molecules. The phosphonic acid group serves as an excellent starting point for various coupling reactions, allowing the introduction of the fluorinated chain into diverse molecular architectures. This has led to the development of new fluorinated analogs of biologically active compounds, with the potential to modify their pharmacokinetic properties and improve their therapeutic profiles.

Despite these promising developments, challenges remain in the widespread application of 80220-63-9. Recent studies have highlighted the need for improved synthetic methods to enhance the purity and yield of the compound. Additionally, more comprehensive toxicological evaluations are required to fully understand its safety profile in biomedical applications. Ongoing research is addressing these issues, with particular attention to optimizing the balance between the beneficial properties of fluorination and potential biological interactions.

Looking forward, the unique characteristics of (1H,1H,2H,2H-Heptadecafluorodec-1-yl)phosphonic acid position it as a valuable tool in the development of next-generation biomedical materials and therapeutics. As research continues to uncover new applications and refine existing ones, this compound is likely to play an increasingly important role in bridging chemical innovation with biological and medical needs. The coming years may see its incorporation into commercial medical products, pending successful completion of necessary regulatory evaluations and scale-up of production processes.